Cas no 1780915-08-3 (3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole)
3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with bromo, cyclopropyl, and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent enhances its utility in cross-coupling reactions, while the cyclopropyl group contributes to steric and electronic modulation. The methyl group at the 1-position stabilizes the triazole ring, improving handling and storage stability. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of targeted bioactive molecules. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and other biologically active agents.
1780915-08-3 structure
Product Name:3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole
CAS No:1780915-08-3
MF:C6H8BrN3
MW:202.051819801331
CID:4704932
PubChem ID:71204291
Update Time:2025-05-27
3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole
- 1H-1,2,4-triazole, 3-bromo-5-cyclopropyl-1-methyl-
-
- Inchi： 1S/C6H8BrN3/c1-10-5(4-2-3-4)8-6(7)9-10/h4H,2-3H2,1H3
- InChI Key： OBDALHQLCSZVQA-UHFFFAOYSA-N
- SMILES： BrC1=NN(C)C(C2CC2)=N1
Computed Properties
- Exact Mass: 200.99016 g/mol
- Monoisotopic Mass: 200.99016 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 202.05
- XLogP3: 1.6
- Topological Polar Surface Area: 30.7
3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1590880-0.05g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 0.05g |
$1056.0 | 2023-06-04 | ||
| Enamine | EN300-1590880-0.1g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 0.1g |
$1106.0 | 2023-06-04 | ||
| Enamine | EN300-1590880-0.25g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 0.25g |
$1156.0 | 2023-06-04 | ||
| Enamine | EN300-1590880-0.5g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 0.5g |
$1207.0 | 2023-06-04 | ||
| Enamine | EN300-1590880-1.0g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 1g |
$1256.0 | 2023-06-04 | ||
| Enamine | EN300-1590880-2.5g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 2.5g |
$2464.0 | 2023-06-04 | ||
| Enamine | EN300-1590880-5.0g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 5g |
$3645.0 | 2023-06-04 | ||
| Enamine | EN300-1590880-10.0g |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 10g |
$5405.0 | 2023-06-04 | ||
| 1PlusChem | 1P02014Q-1g |
3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 95% | 1g |
$303.00 | 2024-06-19 | |
| Enamine | EN300-1590880-50mg |
3-bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole |
1780915-08-3 | 50mg |
$1056.0 | 2023-09-23 |
3-Bromo-5-cyclopropyl-1-methyl-1H-1,2,4-triazole Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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